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Compound of Interest

Compound Name: GSK3368715 hydrochloride

Cat. No.: B10823057

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK3368715, also known as EPZ019997, is a first-in-class, orally active, potent, and selective
inhibitor of Type | protein arginine methyltransferases (PRMTs).[1][2] It functions as a reversible
and S-adenosyl-L-methionine (SAM) uncompetitive inhibitor, targeting PRMT1, PRMT3,
PRMT4, PRMT6, and PRMT8.[3][4] Dysregulation of Type | PRMTs is implicated in various
cancers, making them attractive therapeutic targets.[5][6] GSK3368715 induces anti-
proliferative effects across a broad range of hematological and solid tumor cell lines by altering
arginine methylation states on numerous substrates.[7]

The primary mechanism of action involves the inhibition of the formation of asymmetric
dimethylarginine (ADMA), leading to an accumulation of monomethylarginine (MMA) and
symmetric dimethylarginine (SDMA).[6] This shift in methylation patterns affects various cellular
processes, including gene expression, RNA metabolism, DNA damage response, and signal
transduction pathways.[5][6]

Data Presentation
Enzymatic Inhibitory Activity

GSK3368715 hydrochloride demonstrates potent inhibition of several Type | PRMT enzymes,
with low nanomolar IC50 values.
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Target Enzyme IC50 (nM)
PRMT1 3.1
PRMTS8 1.7
PRMT6 5.7
PRMT4 (CARM1) 1148
PRMT3 48

Table 1: In vitro enzymatic inhibitory activity of
GSK3368715 against various PRMT isoforms.

[3]4]

Cellular Proliferation and Viability

GSK3368715 has shown significant anti-proliferative activity in a wide array of cancer cell lines.
The sensitivity to the compound is cell-line dependent.

Cell Line Cancer Type IC50 / gIC50 (nM) Notes

Diffuse Large B-cell Exhibits a cytotoxic
Toledo 59

Lymphoma response.

Assessed by CCK-8

assay.

HCT-116 Colon Carcinoma 38,250 (38.25 uM)

) Significant tumor
] Pancreatic, Breast, . L
Various Not specified growth reduction in
Renal
xenograft models.

Table 2: Cellular anti-
proliferative activity of
GSK3368715 in
selected cancer cell

lines.[3]
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It has been reported that GSK3368715 shows 50% or more growth inhibition in the majority of
249 cancer cell lines tested, representing 12 different tumor types.[3][4] Lymphoma, breast

cancer, and multiple myeloma cell lines are among the most sensitive.

Signaling Pathways
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Preparation

Prepare GSK3368715
Stock Solution (in DMSO)

Seed Cells in
Multi-well Plates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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